3-ethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-ethyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H23N3O3S2/c1-2-21-17(23)15-12-5-3-4-6-13(12)26-16(15)19-18(21)25-11-14(22)20-7-9-24-10-8-20/h2-11H2,1H3
• InChI Key: HYTQDFMVSIXYNX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)N3CCOCC3)SC4=C2CCCC4
• Molecular Formula: C18H23N3O3S2
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, including derivatives similar to the compound , often involves multi-step chemical reactions starting from simple precursors. For instance, one reported method involves a catalytic four-component reaction combining ketones, ethyl cyanoacetate, elemental sulfur, and formamide to efficiently produce thieno[2,3-d]pyrimidin-4(3H)-ones (Shi et al., 2018). This approach highlights the efficiency and green chemistry aspects of synthesizing such compounds.

Molecular Structure Analysis

The molecular structure of thienopyrimidines is characterized by the fusion of a thiophene ring and a pyrimidine ring. This configuration contributes to the compound's unique chemical properties and reactivity. X-ray crystallography studies, such as those conducted on related compounds, provide detailed insights into the molecular geometry, confirming the presence of specific functional groups and the overall three-dimensional arrangement (Attia et al., 2014).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4(3H)-ones undergo various chemical reactions, including alkylation, acylation, and condensation, which can modify the core structure to yield a wide range of derivatives with diverse biological activities. These reactions are crucial for the development of novel compounds with potential pharmaceutical applications (Kuznetsov et al., 2007).